68-26-8

Retinol

Usually In Stock

• CAS RN:
• 68-26-8

• Formula:
• C20H30O

• InChI:
• InChI=1S/C20H30O/c1-16(8-6-9-17(2)13-15-21)11-12-19-18(3)10-7-14-20(19,4)5/h6,8-9,11-13,21H,7,10,14-15H2,1-5H3/b9-6+,12-11+,16-8+,17-13+

• InChIKey:
• FPIPGXGPPPQFEQ-OVSJKPMPSA-N

• Vitamin a appears as yellow crystals or orange solid. Practically water insoluble. (NTP, 1992)
  All-trans-retinol is a retinol in which all four exocyclic double bonds have E- (trans-) geometry. It has a role as a human metabolite, a mouse metabolite and a plant metabolite. It is a retinol and a vitamin A.
  Retinol and derivatives of retinol that play an essential role in metabolic functioning of the retina, the growth of and differentiation of epithelial tissue, the growth of bone, reproduction, and the immune response. Dietary vitamin A is derived from a variety of carotenoids found in plants. It is enriched in the liver, egg yolks, and the fat component of dairy products.
  Retinol is a metabolite found in or produced by Escherichia coli (strain K12, MG1655).
  Vitamin a is a Vitamin A.
  Retinol is a natural product found in Glycine max, Artemia salina, and other o...

Dimethyl bromomalonate

In Stock

• CAS RN:
• 868-26-8

• Formula:
• C5H7BrO4

• InChI:
• InChI=1S/C5H7BrO4/c1-9-4(7)3(6)5(8)10-2/h3H,1-2H3

• InChIKey:
• NEMOJKROKMMQBQ-UHFFFAOYSA-N

• Dimethyl bromomalonate undergoes manganese(III)-promoted free-radical chain addition reaction with olefins, to yield dimethyl 2-bromoalkylmalonates. Organocatalyzed Michael addition of dimethyl bromomalonate to nitrostyrenes to yield synthetically useful nitrocyclopropanes has been reported. Dimethyl bromomalonate reacts readily with arylnitroso compounds to yield the corresponding N-aryl-C,C-dimethoxycarbonylnitrones.
  
  

Dioctyl ethylidenepropanedioate

Usually In Stock

• CAS RN:
• 5468-26-8

• Formula:
• C21H38O4

• InChI:
• InChI=1S/C21H38O4/c1-4-7-9-11-13-15-17-24-20(22)19(6-3)21(23)25-18-16-14-12-10-8-5-2/h6H,4-5,7-18H2,1-3H3

• InChIKey:
• XMWPSUYSCMSEMQ-UHFFFAOYSA-N

• Dioctyl ethylidenepropanedioate is a useful research compound. Its molecular formula is C21H38O4 and its molecular weight is 354.5 g/mol. The purity is usually 95%.

(3Z)-N-(4-Chlorophenyl)-2,5-diphenyl-4-(2-phenylhydrazinylidene)-2,4-dihydro-3H-pyrazol-3-imine

Usually In Stock

• CAS RN:
• 89868-26-8

• Formula:
• C27H20ClN5

• InChI:
• InChI=1S/C27H20ClN5/c28-21-16-18-22(19-17-21)29-27-26(31-30-23-12-6-2-7-13-23)25(20-10-4-1-5-11-20)32-33(27)24-14-8-3-9-15-24/h1-19,29H

• InChIKey:
• JMQVZRRQPKWWDP-UHFFFAOYSA-N

• (3Z)-N-(4-Chlorophenyl)-2,5-diphenyl-4-(2-phenylhydrazinylidene)-2,4-dihydro-3H-pyrazol-3-imine is a useful research compound. Its molecular formula is C27H20ClN5 and its molecular weight is 449.9 g/mol. The purity is usually 95%.

2-Ethylidene-1,3-dithiolane

Usually In Stock

• CAS RN:
• 76368-26-8

• Formula:
• C5H8S2

• InChI:
• InChI=1S/C5H8S2/c1-2-5-6-3-4-7-5/h2H,3-4H2,1H3

• InChIKey:
• BQYAJUIKQZWLFA-UHFFFAOYSA-N

• 2-Ethylidene-1,3-dithiolane is a useful research compound. Its molecular formula is C5H8S2 and its molecular weight is 132.3 g/mol. The purity is usually 95%.

3-Methylidene-3H-pyrrole

Usually In Stock

• CAS RN:
• 55968-26-8

• Formula:
• C5H5N

• InChI:
• InChI=1S/C5H5N/c1-5-2-3-6-4-5/h2-4H,1H2

• InChIKey:
• ZCIHETYSZWUSQG-UHFFFAOYSA-N

• 3-Methylidene-3H-pyrrole is a useful research compound. Its molecular formula is C5H5N and its molecular weight is 79.10 g/mol. The purity is usually 95%.

Potassium hydroxylaminemonosulfonate

Usually In Stock

• CAS RN:
• 13768-26-8

• Formula:
• HK2NO4S

• InChI:
• InChI=1S/2K.H2NO4S/c;;2-1-6(3,4)5/h;;1H,(H,3,4,5)/q2*+1;-1/p-1

• InChIKey:
• ZNLXVIYENFFHMP-UHFFFAOYSA-M

• Potassium hydroxylaminemonosulfonate is a useful research compound. Its molecular formula is HK2NO4S and its molecular weight is 189.28 g/mol. The purity is usually 95%.

1,5-Hexadiene, 1,1,2,3,3-pentafluoro-

Usually In Stock

• CAS RN:
• 131768-26-8

• Formula:
• C6H5F5

• InChI:
• InChI=1S/C6H5F5/c1-2-3-6(10,11)4(7)5(8)9/h2H,1,3H2

• InChIKey:
• VQARNTIMQXQMLS-UHFFFAOYSA-N

• 1,5-Hexadiene, 1,1,2,3,3-pentafluoro- is a useful research compound. Its molecular formula is C6H5F5 and its molecular weight is 172.10 g/mol. The purity is usually 95%.

1-(4-Butylcyclohexyl)-4-{[4-(prop-2-en-1-yl)phenyl]ethynyl}benzene

Usually In Stock

• CAS RN:
• 186668-26-8

• Formula:
• C27H32

• InChI:
• InChI=1S/C27H32/c1-3-5-7-23-14-18-26(19-15-23)27-20-16-25(17-21-27)13-12-24-10-8-22(6-4-2)9-11-24/h4,8-11,16-17,20-21,23,26H,2-3,5-7,14-15,18-19H2,1H3

• InChIKey:
• SANPZGVYBREOHC-UHFFFAOYSA-N

• 1-(4-Butylcyclohexyl)-4-{[4-(prop-2-en-1-yl)phenyl]ethynyl}benzene is a useful research compound. Its molecular formula is C27H32 and its molecular weight is 356.5 g/mol. The purity is usually 95%.

1-Ethenylcyclopropane-1-carboxylic acid

In Stock

• CAS RN:
• 343268-26-8

• Formula:
• C6H8O2

• InChI:
• InChI=1S/C6H8O2/c1-2-6(3-4-6)5(7)8/h2H,1,3-4H2,(H,7,8)

• InChIKey:
• PDOBSLHNWIVQJX-UHFFFAOYSA-N

• 1-Ethenylcyclopropane-1-carboxylic acid is a useful research compound. Its molecular formula is C6H8O2 and its molecular weight is 112.128. The purity is usually 95%.

2-[(4-amino-5-oxo-1,2,4-triazin-3-yl)sulfanyl]-N-(2,4-difluorophenyl)acetamide

In Stock

• CAS RN:
• 869068-26-8

• Formula:
• C11H9F2N5O2S

• InChI:
• InChI=1S/C11H9F2N5O2S/c12-6-1-2-8(7(13)3-6)16-9(19)5-21-11-17-15-4-10(20)18(11)14/h1-4H,5,14H2,(H,16,19)

• InChIKey:
• YKXBGENZDNSWSC-UHFFFAOYSA-N

• 2-[(4-amino-5-oxo-1,2,4-triazin-3-yl)sulfanyl]-N-(2,4-difluorophenyl)acetamide is a useful research compound. Its molecular formula is C11H9F2N5O2S and its molecular weight is 313.28. The purity is usually 95%.

4-Amino-3',5'-dichloro[1,1'-biphenyl]-3-carboxylic acid

Usually In Stock

• CAS RN:
• 885268-26-8

• Formula:
• C13H9Cl2NO2

• InChI:
• InChI=1S/C13H9Cl2NO2/c14-9-3-8(4-10(15)6-9)7-1-2-12(16)11(5-7)13(17)18/h1-6H,16H2,(H,17,18)

• InChIKey:
• YMFHLZOANVWMPL-UHFFFAOYSA-N

• 4-Amino-3',5'-dichloro[1,1'-biphenyl]-3-carboxylic acid is a useful research compound. Its molecular formula is C13H9Cl2NO2 and its molecular weight is 282.12 g/mol. The purity is usually 95%.

N-(1-adamantyl)-3-amino-6-(4-methoxyphenyl)thieno[2,3-b]pyridine-2-carboxamide

• CAS RN:
• 445268-26-8

• Formula:
• C25H27N3O2S

• InChI:
• InChI=1S/C25H27N3O2S/c1-30-18-4-2-17(3-5-18)20-7-6-19-21(26)22(31-24(19)27-20)23(29)28-25-11-14-8-15(12-25)10-16(9-14)13-25/h2-7,14-16H,8-13,26H2,1H3,(H,28,29)

• InChIKey:
• SHDXMOPAJQGQNF-UHFFFAOYSA-N

• N-(1-adamantyl)-3-amino-6-(4-methoxyphenyl)thieno[2,3-b]pyridine-2-carboxamide is a useful research compound. Its molecular formula is C25H27N3O2S and its molecular weight is 433.6g/mol. The purity is usually 95%.

5-((4-Chlorophenyl)(4-(4-methoxyphenyl)piperazin-1-yl)methyl)-2-ethylthiazolo[3,2-b][1,2,4]triazol-6-ol

In Stock

• CAS RN:
• 898368-26-8

• Formula:
• C24H26ClN5O2S

• InChI:
• InChI=1S/C24H26ClN5O2S/c1-3-20-26-24-30(27-20)23(31)22(33-24)21(16-4-6-17(25)7-5-16)29-14-12-28(13-15-29)18-8-10-19(32-2)11-9-18/h4-11,21,31H,3,12-15H2,1-2H3

• InChIKey:
• XEBQUJCYZGEZLW-UHFFFAOYSA-N

• 5-((4-Chlorophenyl)(4-(4-methoxyphenyl)piperazin-1-yl)methyl)-2-ethylthiazolo[3,2-b][1,2,4]triazol-6-ol is a useful research compound. Its molecular formula is C24H26ClN5O2S and its molecular weight is 484.02. The purity is usually 95%.

7-Chloro-1-(4-iodophenyl)-1-oxoheptane

In Stock

• CAS RN:
• 898768-26-8

• Formula:
• C13H16ClIO

• InChI:
• InChI=1S/C13H16ClIO/c14-10-4-2-1-3-5-13(16)11-6-8-12(15)9-7-11/h6-9H,1-5,10H2

• InChIKey:
• ZTQCXFZWLQRNRY-UHFFFAOYSA-N

• 7-Chloro-1-(4-iodophenyl)-1-oxoheptane is a useful research compound. Its molecular formula is C13H16ClIO and its molecular weight is 350.62 g/mol. The purity is usually 95%.

3-amino-6-bromopyridine-2-carbaldehyde

In Stock

• CAS RN:
• 1289168-26-8

• Formula:
• C6H5BrN2O

• 3-amino-6-bromopyridine-2-carbaldehyde is a useful research compound. Its molecular formula is C6H5BrN2O and its molecular weight is 201. The purity is usually 95%.

(2-(Pyrrolidin-1-yl)pyridin-3-yl)methanamine dihydrochloride

In Stock

• CAS RN:
• 1158468-26-8

• Formula:
• C10H17Cl2N3

• InChI:
• InChI=1S/C10H15N3.2ClH/c11-8-9-4-3-5-12-10(9)13-6-1-2-7-13;;/h3-5H,1-2,6-8,11H2;2*1H

• InChIKey:
• KDGVZHQZVHWYCO-UHFFFAOYSA-N

• (2-(Pyrrolidin-1-yl)pyridin-3-yl)methanamine dihydrochloride is a useful research compound. Its molecular formula is C10H17Cl2N3 and its molecular weight is 250.17 g/mol. The purity is usually 95%.

4-(3,4-Dimethoxybenzoyl)isoquinoline

In Stock

• CAS RN:
• 1187168-26-8

• Formula:
• C18H15NO3

• InChI:
• InChI=1S/C18H15NO3/c1-21-16-8-7-12(9-17(16)22-2)18(20)15-11-19-10-13-5-3-4-6-14(13)15/h3-11H,1-2H3

• InChIKey:
• JVSKCTDKQKJNHE-UHFFFAOYSA-N

• 4-(3,4-Dimethoxybenzoyl)isoquinoline is a useful research compound. Its molecular formula is C18H15NO3 and its molecular weight is 293.3 g/mol. The purity is usually 95%.

Boc-D-Tyr(Bzl,3-NO2)-OH

Usually In Stock

• CAS RN:
• 1213468-26-8

• Formula:
• C21H24N2O7

• InChI:
• InChI=1S/C21H24N2O7/c1-21(2,3)30-20(26)22-16(19(24)25)11-15-9-10-18(17(12-15)23(27)28)29-13-14-7-5-4-6-8-14/h4-10,12,16H,11,13H2,1-3H3,(H,22,26)(H,24,25)/t16-/m1/s1

• InChIKey:
• DPRXADRSEXVFAO-MRXNPFEDSA-N

• Boc-D-Tyr(Bzl,3-NO2)-OH is a useful research compound. Its molecular formula is C21H24N2O7 and its molecular weight is 416.43. The purity is usually 95%.

1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methoxy-2,3-dihydro-1H-indene-1-carboxylic acid

Usually In Stock

• CAS RN:
• 2094568-26-8

• Formula:
• C26H23NO5

• InChI:
• InChI=1S/C26H23NO5/c1-31-23-12-6-11-22-20(23)13-14-26(22,24(28)29)27-25(30)32-15-21-18-9-4-2-7-16(18)17-8-3-5-10-19(17)21/h2-12,21H,13-15H2,1H3,(H,27,30)(H,28,29)

• InChIKey:
• POZTZANBPAJSAC-UHFFFAOYSA-N

• 1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methoxy-2,3-dihydro-1H-indene-1-carboxylic acid is a useful research compound. Its molecular formula is C26H23NO5 and its molecular weight is 429.472. The purity is usually 95%.